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Compound of Interest

Compound Name: N-Methyl-N-ethyltryptamine

Cat. No.: B189312 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Methionine (MET) is an essential, sulfur-containing amino acid crucial for protein

synthesis and various metabolic processes, including the production of S-adenosylmethionine

(SAM), the primary methyl donor in the body.[1][2][3] In the pharmaceutical and biotechnology

industries, well-characterized L-Methionine is used as a reference standard for a variety of

analytical applications. These applications range from the quality control of pharmaceutical

formulations to the quantification of the analyte in biological matrices. As a primary or

secondary pharmaceutical standard, it provides a benchmark for identity, purity, and

concentration assessments.

Physicochemical Properties and Specifications
A certified reference material (CRM) for Methionine is produced and certified in accordance

with ISO 17034 and ISO/IEC 17025, ensuring traceability and reliability for analytical

applications.[4]

Table 1: Physicochemical Properties of L-Methionine Reference Standard
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Property Value Reference

Chemical Name
(S)-2-Amino-4-

(methylthio)butyric acid

CAS Number 63-68-3 [5]

Molecular Formula C5H11NO2S [5][6]

Molecular Weight 149.21 g/mol [6][7]

Melting Point ~284 °C (decomposition)

Solubility

Sparingly soluble in water;

dissolves in dilute acids and

alkali hydroxides.

[8]

Appearance

White or almost white

crystalline powder or colorless

crystals.

[5][6][9][10]

Table 2: Typical Specifications for a Certified L-Methionine Reference Standard

Parameter Specification Reference

Assay (on dried basis) 99.0% - 101.0% [6][8][11]

Identity (IR) Conforms to spectrum [5]

Specific Rotation [α]20/D
+22.5° to +24.0° (calc. on dried

substance)
[6]

Loss on Drying ≤ 0.5% [9][11]

Sulfated Ash ≤ 0.1% [6]

Heavy Metals (as Pb) ≤ 0.001% (10 ppm)

Chloride (Cl) ≤ 0.02% [5][6]

Sulfate (SO₄) ≤ 0.01% [5]

Related Substances Total Impurities: ≤ 0.3% [6]
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Key Applications and Methodologies
Impurity Profiling and Purity Assessment by HPLC
Methionine reference standard is critical for developing and validating High-Performance Liquid

Chromatography (HPLC) methods to assess the purity of L-methionine and identify potential

impurities.[12] These impurities can include synthesis by-products, oxidation products (like

methionine sulfoxide), and dimerization products.[12] A sensitive HPLC method using a mixed-

mode column can effectively separate these impurities.[12]

Quantitative Analysis in Various Matrices
L-Methionine standard is widely used to create calibration curves for the accurate quantification

of methionine in diverse samples, including:

Pharmaceutical Formulations: Ensuring correct dosage and quality control.[13]

Biological Samples: Measuring levels in plasma or tissues for metabolic studies.[14][15]

Food and Animal Feed: Determining nutritional content.[16][17][18]

Reversed-phase HPLC (RP-HPLC) with UV or fluorescence detection is a common technique.

[13][15][16] For higher sensitivity and specificity, especially in complex matrices, methods

based on Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are employed.[14]

Stability-Indicating Method Development
Forced degradation studies are essential to understand the stability of a drug substance.

Methionine is known to be susceptible to oxidation.[19] A well-characterized reference standard

is used to identify and quantify degradants that form under stress conditions such as exposure

to acid, base, oxidation, heat, and light. This ensures that the analytical method developed is

stability-indicating, meaning it can accurately measure the active ingredient without

interference from its degradation products.

Analysis of Methionine Oxidation
The oxidation of methionine residues in protein therapeutics can impact their efficacy and

safety.[20] Analytical methods using a methionine standard are crucial for quantifying this post-
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translational modification. Mass spectrometry-based approaches are particularly powerful. One

such method, Methionine Oxidation by Blocking with Alkylation (MObBa), uses selective

alkylation to block unoxidized methionines, which can then be quantified as a stable proxy for

the unoxidized population.[21][22] Another technique involves isotopic labeling with 18O-

labeled hydrogen peroxide to differentiate between in-vivo and artifactual oxidation.[20][23]

Experimental Protocols
Protocol 1: Purity Analysis of L-Methionine by HPLC-UV
This protocol outlines a method for assessing the purity of an L-Methionine sample and

detecting related substances.

Workflow for HPLC Purity Analysis
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Preparation
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Caption: Workflow for MObBa (Methionine Oxidation by Blocking with Alkylation).
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Methodology:

Sample Preparation: Obtain peptide samples (e.g., from a tryptic digest of a protein) or use

synthetic peptides.

Alkylation of Unoxidized Methionine:

Treat the peptide sample with iodoacetamide (IAA) at a low pH. This selectively alkylates

the sulfur atom of unoxidized methionine residues. [21][22] * This alkylation prevents the

unoxidized methionine from undergoing spurious oxidation during subsequent sample

handling and analysis. 3[21][22]. LC-MS/MS Analysis:

Analyze the resulting peptide mixture using a suitable LC-MS/MS system.

The liquid chromatography step separates the peptides before they enter the mass

spectrometer.

Data Acquisition and Quantification:

The mass spectrometer will detect both the naturally oxidized methionine (methionine

sulfoxide, MetO) and the alkylated methionine.

Quantify the level of oxidation by measuring the relative signal intensities (e.g., peak areas

from extracted ion chromatograms) of the peptide containing MetO versus the same

peptide containing the alkylated methionine. T[21]he alkylated form serves as a stable

proxy for the originally unoxidized methionine.

[21][22]---

Methionine in Biological Pathways
Understanding the metabolic role of methionine is essential for interpreting analytical results in

biological contexts. The methionine cycle is central to cellular metabolism.

[1]Methionine Metabolic Pathways
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Caption: The central role of Methionine in transmethylation and transsulfuration pathways.

[2][24]The Transmethylation Cycle begins with the conversion of methionine to S-

adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA,

proteins, and other molecules. A[1][3]fter donating its methyl group, SAM becomes S-

adenosylhomocysteine (SAH), which is then hydrolyzed to homocysteine (HCY).

H[25]omocysteine can be remethylated to regenerate methionine.

[25]The Transsulfuration Pathway provides an alternative fate for homocysteine, converting it to

cysteine. C[3]ysteine is a precursor for the synthesis of vital molecules, including the major

intracellular antioxidant glutathione (GSH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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